2-(Difluoromethyl)-4-fluoroaniline

• CAS RN: 1221424-67-4
• Molecular Formula: C7H6F3N
• Molecular Weight: 161.12 g/mol
• IUPAC Name: 2-(difluoromethyl)-4-fluoroaniline
• InChI: InChI=1S/C7H6F3N/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,7H,11H2
• InChI Key: GMOKYLWICVYFLS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)C(F)F)N

Description

2-(Difluoromethyl)-4-fluoroaniline is a useful research compound. Its molecular formula is C7H6F3N and its molecular weight is 161.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a solution of the above 2-(difluoromethyl)-4-fluoro-1-nitrobenzene (5.9 g, 31 mmol) in ethanol (0.10 L), stannous chloride dihydrate (28 g, 0.12 mol) and concentrated hydrochloric acid (20 mL) were successively added under ice-cooling, and the mixture was stirred at room temperature for 1 hour. After the reaction, ethanol was distilled off under reduced pressure and a 5M aqueous sodium hydroxide solution was added under ice-cooling to make it basic. Thereafter, it was extracted with diethyl ether and after it was successively washed with water and saturated brine, it was dried with sodium sulfate and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane, 1:4, v/v) to give the title compound (3.0 g, 60%) as an oil.